![molecular formula C10H10BNO2 B6278760 (7-aminonaphthalen-2-yl)boronic acid CAS No. 2749532-61-2](/img/no-structure.png)
(7-aminonaphthalen-2-yl)boronic acid
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Overview
Description
(7-aminonaphthalen-2-yl)boronic acid, also known as ANBA, is an organic compound that has been used in a wide range of scientific research applications. It is a derivative of boronic acid, which is a widely used reagent in organic synthesis. ANBA is a versatile compound that can be used in a variety of research experiments, including chemical synthesis, biochemical studies, and physiological studies.
Scientific Research Applications
(7-aminonaphthalen-2-yl)boronic acid has a wide range of scientific research applications. It has been used in chemical synthesis, as a reagent for the synthesis of organic compounds. It has also been used in biochemical studies, as a tool for studying the structure and function of proteins and other biomolecules. This compound has also been used in physiological studies, as a tool for studying the effects of drugs and other compounds on the body. In addition, this compound has been used in the study of cell cultures and the development of new drugs and treatments.
Mechanism of Action
The mechanism of action of (7-aminonaphthalen-2-yl)boronic acid is not yet fully understood. However, it is believed that this compound interacts with proteins and other biomolecules in the body, and that this interaction causes a change in the structure and function of the proteins and other biomolecules. This change in structure and function can then lead to changes in the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound can affect the activity of enzymes, hormones, and other proteins in the body. It is also believed that this compound can affect the absorption and metabolism of drugs and other compounds in the body. In addition, this compound has been shown to affect the growth and development of cells in culture.
Advantages and Limitations for Lab Experiments
(7-aminonaphthalen-2-yl)boronic acid has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is easy to synthesize. In addition, it is a versatile reagent that can be used in a wide range of experiments. However, this compound has some limitations. It is a relatively unstable compound, and it can be easily degraded by heat and light. In addition, it is not very soluble in water, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving (7-aminonaphthalen-2-yl)boronic acid. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. In addition, further research could be conducted into the synthesis of this compound and its potential uses in chemical synthesis. Finally, further studies could be conducted into the use of this compound as a tool for studying the structure and function of proteins and other biomolecules.
Synthesis Methods
(7-aminonaphthalen-2-yl)boronic acid can be synthesized through various methods. The most common method involves the condensation of naphthalene-2-boronic acid with an amine in the presence of a base. This reaction produces a boronate ester, which can be further reacted with a reducing agent to form this compound. Other methods for synthesizing this compound include the reaction of naphthalene-2-boronic acid with an alkyl halide in the presence of a base, and the reaction of naphthalene-2-boronic acid with an alkyl sulfonate in the presence of a base.
properties
{ "Design of the Synthesis Pathway": "The synthesis of (7-aminonaphthalen-2-yl)boronic acid can be achieved through a two-step process involving the conversion of 2-naphthylboronic acid to 7-bromo-2-naphthylboronic acid, followed by amination of the bromo group with ammonia.", "Starting Materials": [ "2-naphthylboronic acid", "Bromine", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Bromination of 2-naphthylboronic acid", "2-naphthylboronic acid is dissolved in ethanol and treated with bromine in the presence of sodium hydroxide. The reaction mixture is stirred at room temperature for several hours until complete bromination is achieved.", "Step 2: Amination of 7-bromo-2-naphthylboronic acid", "7-bromo-2-naphthylboronic acid is dissolved in a mixture of ammonia and hydrochloric acid in ethanol. The reaction mixture is stirred at room temperature for several hours until complete amination is achieved.", "The resulting product is (7-aminonaphthalen-2-yl)boronic acid, which can be isolated by filtration and washing with diethyl ether." ] } | |
CAS RN |
2749532-61-2 |
Molecular Formula |
C10H10BNO2 |
Molecular Weight |
187 |
Purity |
90 |
Origin of Product |
United States |
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